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Compound of Interest

Compound Name: Promothiocin B

Cat. No.: B1244815

Audience: Researchers, scientists, and drug development professionals.
Introduction

Promothiocin B is a member of the thiopeptide class of ribosomally synthesized and post-
translationally modified peptide natural products. Thiopeptides are known for their potent
antimicrobial and, in some cases, anticancer activities. The structural complexity of these
molecules, often featuring a central nitrogen-containing six-membered ring, multiple thiazole
and oxazole rings, and dehydroamino acid residues, makes their structural elucidation a
challenging task. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool
for unambiguously determining the constitution and relative stereochemistry of such complex
natural products.[1][2]

Due to the limited availability of public domain NMR data for Promothiocin B, this application
note will use the well-characterized and structurally related thiopeptide antibiotic, Nosiheptide,
as a representative example to detail the application of modern NMR techniques for complete
structural elucidation. The methodologies and principles described herein are directly
applicable to the structural analysis of Promothiocin B and other members of the thiopeptide
family.

Experimental Workflow for Structural Elucidation

The overall process for the structural elucidation of a complex natural product like a thiopeptide
antibiotic using NMR spectroscopy follows a systematic workflow. This involves sample
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preparation, acquisition of a suite of 1D and 2D NMR spectra, data processing and analysis,
and finally, the assembly of structural fragments to determine the complete molecular structure.

Data Processing : V
(Fourier transform, phasing, baseline correction) (Based on COSY & HMBC) (Including stereochemistry from NOESY/ROESY)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 1H and 13C NMR assignments of the thiopeptide antibiotic nosiheptide - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. Selective biosynthesis of a rhamnosyl nosiheptide by a novel bacterial
rhamnosyltransferase - PMC [pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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